Cas no 106331-71-9 (Pyridine, 2,3-dibromo-5,6-dimethoxy-)

• Product Name: Pyridine, 2,3-dibromo-5,6-dimethoxy-
• CAS No: 106331-71-9
• MF: C₇H₇Br₂NO₂
• MW: 296.943980455399
• MDL: MFCD26403046
• CID: 1175632
• PubChem ID: 23056693
• Update Time: 2025-06-11

Pyridine, 2,3-dibromo-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,3-dibromo-5,6-dimethoxy-
• 2,3-dibromo-5,6-dimethoxypyridine
• 2,3-Dibromo-5,6-dimethoxy-pyridine
• 106331-71-9
• OSULVQGSODZGMD-UHFFFAOYSA-N
• CS-0433304
• DA-15875
• 5,6-dibromo-2,3-dimethoxypyridine
• Y11295
• SCHEMBL2433684

• MDL： MFCD26403046
• Inchi： 1S/C7H7Br2NO2/c1-11-5-3-4(8)6(9)10-7(5)12-2/h3H,1-2H3
• InChI Key： OSULVQGSODZGMD-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1)OC)OC)Br

Computed Properties

• Exact Mass: 294.88431
• Monoisotopic Mass: 294.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 31.35

Additional information on Pyridine, 2,3-dibromo-5,6-dimethoxy-

Comprehensive Overview of Pyridine, 2,3-dibromo-5,6-dimethoxy- (CAS No. 106331-71-9)

Pyridine, 2,3-dibromo-5,6-dimethoxy- (CAS No. 106331-71-9) is a halogenated and methoxy-substituted pyridine derivative with significant applications in organic synthesis and pharmaceutical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and versatility in chemical reactions. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and catalysis, aligning with current trends in sustainable chemistry and green synthesis.

The molecular structure of 2,3-dibromo-5,6-dimethoxypyridine features two bromine atoms at the 2- and 3-positions and methoxy groups at the 5- and 6-positions. This arrangement imparts distinct electronic and steric effects, making it a valuable intermediate for constructing complex heterocyclic frameworks. In recent years, the demand for halogenated pyridines has risen, driven by their role in cross-coupling reactions and functional group transformations, which are critical in modern synthetic methodologies.

One of the key reasons for the growing interest in CAS No. 106331-71-9 is its relevance to medicinal chemistry. Pyridine derivatives are known for their bioactivity, and the introduction of bromine and methoxy groups can enhance binding affinity to biological targets. This compound is frequently discussed in forums and publications focusing on small molecule inhibitors and kinase modulation, addressing common queries about its potential therapeutic applications. Additionally, its stability under various conditions makes it a candidate for high-throughput screening assays.

From an industrial perspective, Pyridine, 2,3-dibromo-5,6-dimethoxy- is utilized in the development of advanced materials, such as liquid crystals and conductive polymers. Its ability to act as a ligand or building block in coordination chemistry has also been explored, particularly in the design of metal-organic frameworks (MOFs). These applications resonate with the current emphasis on renewable energy and smart materials, topics frequently searched in academic and commercial databases.

Environmental and safety considerations are paramount when handling halogenated compounds. While 2,3-dibromo-5,6-dimethoxypyridine is not classified as hazardous under standard regulations, proper laboratory practices are recommended. This aligns with the broader discourse on responsible chemical use and waste reduction, which are trending topics in both scientific and public domains.

In summary, Pyridine, 2,3-dibromo-5,6-dimethoxy- (CAS No. 106331-71-9) is a multifaceted compound with expanding roles in research and industry. Its structural features and reactivity profile make it a subject of ongoing investigation, particularly in fields like pharmaceutical development and material innovation. As interest in sustainable chemistry grows, this compound is likely to remain a focal point for scientists and engineers seeking efficient and eco-friendly solutions.